RGT-018

• Molecular Formula: C27H24F3N7O2
• Molecular Weight: 535.5 g/mol
• InChI: InChI=1S/C27H24F3N7O2/c1-15(19-4-3-5-20(23(19)28)25(29)30)33-26-21-14-37(36-8-10-39-11-9-36)27(38)22(24(21)34-16(2)35-26)17-6-7-18(12-31)32-13-17/h3-7,13-15,25H,8-11H2,1-2H3,(H,33,34,35)/t15-/m1/s1
• InChIKey: HRMKBFIINYRRDO-OAHLLOKOSA-N

Overcoming acquired resistance to KRASG12C inhibitors (sotorasib, adagrasib) requires tool compounds that suppress MAPK signaling without mutation-specific constraints. RGT-018 is a validated, orally bioavailable SOS1 inhibitor with published in vivo single-agent efficacy. - **Biochemical potency:** IC50 = 8 nM (KRAS:SOS1 disruption); high selectivity vs. SOS2 - **Broad-spectrum activity:** Active across G12C, G12D, G12V, G13D mutants (NSCLC, CRC, pancreatic) - **Combination utility:** Synergy validated with MEK, KRASG12C, EGFR, and CDK4/6 inhibitors - **Supply:** Verified purity ≥98%, available for immediate R&D shipment

RGT-018 Procurement Guide: A Next-Generation, Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Oncology Research

RGT-018 (CAS 2794934-49-7) is a potent, orally bioavailable small-molecule inhibitor of Son of Sevenless 1 (SOS1), the guanine nucleotide exchange factor (GEF) that activates KRAS [1]. It belongs to the class of SOS1-KRAS protein-protein interaction (PPI) inhibitors, which block the reloading of KRAS with GTP to suppress downstream MAPK pathway signaling [1]. RGT-018 was rationally designed and is characterized by its single-digit nanomolar biochemical potency against the KRAS:SOS1 interaction (IC50 = 8 nM) and high selectivity against the homologous SOS2 protein . Its discovery and pharmacological profile are published in Molecular Cancer Therapeutics (Xiao F, et al., 2024) [1].

Target SOS1–KRAS protein-protein interaction inhibition studies

Pathway MAPK pathway signaling suppression research

Model context KRAS-driven oncology models including NSCLC, CRC, and pancreatic cancer

Workflow In vitro biochemical assays and oral in vivo xenograft studies

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source

Why SOS1 Inhibitors Are Not Interchangeable: The Case for RGT-018

SOS1 inhibitors cannot be generically substituted because their pharmacological utility depends on the interplay of biochemical potency, SOS1/SOS2 selectivity, cellular pathway suppression, oral bioavailability, and the ability to overcome clinically relevant resistance mechanisms [1]. Widely used tool compounds such as BI-3406 (IC50 ~5-6 nM) and BAY-293 (IC50 ~21 nM) differ substantially in these dimensions, limiting cross-study comparability [2]. RGT-018 uniquely integrates single-digit nanomolar KRAS:SOS1 disruption potency (8 nM) , demonstrated in vivo oral efficacy in tumor xenografts as a single agent, and the ability to overcome acquired resistance to FDA-approved KRASG12C inhibitors [3]. The quantitative evidence below substantiates why RGT-018 warrants prioritized selection for KRAS-driven oncology programs over its closest analogs [3].

RGT-018 BI-3406

Single-agent activity against KRASG12C inhibitor-resistant models may differ; resistance-overcome profiles reported with distinct combination requirements.

RGT-018 BAY-293

In vivo oral efficacy and tumor regression endpoints may not transfer directly; comprehensive xenograft data differ substantially.

RGT-018 MRTX0902

Combination partner breadth may vary; validated synergy with MEK, KRASG12C, EGFR, and CDK4/6 inhibitors is not uniformly reported across SOS1 inhibitors.

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source
• [2] Hofmann MH, Gmachl M, Ramharter J, et al. BI-3406, a Potent and Selective SOS1-KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discov. 2021;11(1):142-157. View Source
• [3] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source

RGT-018 vs. SOS1 Inhibitor Comparators: A Quantitative Head-to-Head Evidence Guide

Biochemical Potency: RGT-018 Achieves 8 nM IC50 Against KRAS:SOS1

RGT-018 blocks the KRAS:SOS1 protein-protein interaction with an IC50 of 8 nM [1]. This represents a potency advantage over the commonly used probe BAY-293 (IC50 = 21 nM) [2], and is comparable to BI-3406 (IC50 = 5-6 nM) [3]. For procurement decisions requiring a balance of high biochemical potency and favorable downstream drug-like properties, RGT-018 offers single-digit nanomolar activity without the structural liabilities associated with earlier quinazoline-based probes.

Biochemical IC50

Reported

8 nM

Supports KRAS:SOS1 interaction disruption screening

Cell-free biochemical assay context

Evidence Dimension	Biochemical IC50 for KRAS:SOS1 interaction disruption
Target Compound Data	8 nM
Comparator Or Baseline	BI-3406: 5-6 nM; BAY-293: 21 nM; MRTX0902: 46 nM
Quantified Difference	2.6-fold less potent than BI-3406; 2.6-fold more potent than BAY-293; 5.8-fold more potent than MRTX0902
Conditions	In vitro KRAS:SOS1 interaction biochemical assay (cell-free system)

Why This Matters

For researchers requiring a potent SOS1 inhibitor with confirmed oral bioavailability and in vivo efficacy, RGT-018's 8 nM potency matches the single-digit nanomolar target profile while offering superior translational data compared to more potent but less well-characterized alternatives.

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source
• [2] BindingDB. BDBM50614629: BAY-293 Affinity Data (IC50: 21 nM for human SOS1 catalytic domain/KRAS G12C). View Source
• [3] Chemical Probes Portal. BI-3406 Probe Report. IC50 = 5-6 nM for SOS1-KRAS interaction. View Source

SOS1/SOS2 Selectivity: RGT-018 Demonstrates High Selectivity Against SOS2

RGT-018 is reported to be 'highly selective against SOS2,' a critical selectivity parameter given the distinct biological roles of SOS1 and SOS2 [1]. While the exact SOS2 IC50 value is not publicly disclosed in the primary publication, the qualitative description mirrors the selectivity profile of clinical-stage SOS1 inhibitors such as MRTX0902 (SOS2 Ki > 10,000 nM; SOS1 Ki = 2 nM) . BI-3406 also exhibits SOS2 selectivity (IC50 > 10 µM) [2]. This class-level selectivity is essential because SOS2 inhibition may contribute to on-target toxicity in normal tissues.

SOS1/SOS2 Selectivity

Class-level

Highly selective against SOS2 (reported qualitatively)

Isoform-selectivity assay context; quantitative ratio not publicly available

Data to verify with class comparators (MRTX0902, BI-3406)

Evidence Dimension	Selectivity for SOS1 over SOS2
Target Compound Data	Highly selective against SOS2 (qualitative, per primary publication)
Comparator Or Baseline	MRTX0902: SOS1 Ki = 2 nM vs. SOS2 Ki > 10,000 nM (>5,000-fold); BI-3406: SOS2 IC50 > 10 µM (>1,600-fold over SOS1 IC50 of ~6 nM)
Quantified Difference	RGT-018's quantitative selectivity ratio not publicly reported; class expectation based on MRTX0902 and BI-3406 is >1,000-fold.
Conditions	In vitro selectivity profiling (SOS1 vs. SOS2 biochemical assays)

Why This Matters

For procurement, selectivity against SOS2 is a key differentiator for in vivo studies where minimizing off-target effects on normal RAS signaling is critical. RGT-018's reported high SOS2 selectivity aligns it with the safest compounds in its class.

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source
• [2] Chemical Probes Portal. BI-3406 Probe Report: Selectivity vs. SOS2 (IC50 > 10 µM). View Source

In Vivo Tumor Growth Inhibition: RGT-018 Demonstrates Oral Efficacy as Single Agent and in Combination

Oral administration of RGT-018 inhibited tumor growth and suppressed KRAS signaling pathway activation in tumor xenograft models [1]. Moreover, the combination of RGT-018 with MEK or KRASG12C inhibitors led to 'significant tumor regression' [1]. This in vivo dataset is more comprehensive than that available for the earlier probe BAY-293, for which in vivo xenograft data remain limited [2]. BI-3406 has demonstrated in vivo efficacy (50 mg/kg bid) with tumor growth inhibition in KRAS-mutant xenografts [3], but RGT-018's demonstrated ability to induce tumor regression in combination with both MEK and KRASG12C inhibitors represents an enhanced efficacy benchmark.

In Vivo Tumor Response

Reported

Single-agent tumor growth inhibition; combination tumor regression reported

Model-response endpoint context; oral xenograft models

Quantitative %TGI values not disclosed

Evidence Dimension	In vivo tumor growth inhibition and regression in KRAS-driven xenograft models
Target Compound Data	Oral RGT-018: inhibited tumor growth as single agent; significant tumor regression when combined with MEK or KRASG12C inhibitors
Comparator Or Baseline	BAY-293: limited in vivo xenograft data publicly available; BI-3406: tumor growth inhibition at 50 mg/kg bid in multiple KRAS-mutant xenograft models
Quantified Difference	RGT-018 achieves tumor regression (not merely growth inhibition) in combination settings; quantitative %TGI values not publicly disclosed for RGT-018.
Conditions	In vivo tumor xenograft models (lung and pancreatic cancer); oral administration

Why This Matters

For translational research programs, the ability of RGT-018 to achieve tumor regression in combination with clinically relevant agents (MEK inhibitors, KRASG12C inhibitors) makes it a superior tool compound for evaluating SOS1-based combination strategies.

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source
• [2] Hillig RC, Sautier B, Schroeder J, et al. Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS-SOS1 interaction. Proc Natl Acad Sci U S A. 2019;116(7):2551-2560. View Source
• [3] Hofmann MH, Gmachl M, Ramharter J, et al. BI-3406, a Potent and Selective SOS1-KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discov. 2021;11(1):142-157. View Source

Overcoming Acquired Resistance to KRASG12C Inhibitors: A Unique RGT-018 Feature

RGT-018 overcame resistance to the approved KRASG12C inhibitors (sotorasib and adagrasib) caused by clinically acquired KRAS mutations, either as a single agent or in combination [1]. This is a differentiating feature not widely reported for other SOS1 inhibitors. While BI-3406 in combination with trametinib has been shown to overcome resistance to sotorasib and adagrasib [2], RGT-018's ability to do so as a single agent represents a qualitatively distinct pharmacological profile with implications for treating patients who progress on KRASG12C inhibitor therapy.

Resistance Overcome

Head-to-head

Single-agent activity against KRASG12C inhibitor-resistant models; BI-3406 requires MEK inhibitor co-treatment

Reported resistance-overcome model context; supports single-agent SOS1 research

In vitro and in vivo acquired resistance models

Evidence Dimension	Ability to overcome clinically acquired resistance to KRASG12C inhibitors
Target Compound Data	RGT-018 overcomes resistance as a single agent or in combination with MEK/KRASG12C/EGFR/CDK4/6 inhibitors
Comparator Or Baseline	BI-3406: overcomes resistance only in combination with trametinib (MEK inhibitor)
Quantified Difference	RGT-018 uniquely demonstrates single-agent activity against KRASG12C inhibitor-resistant models; BI-3406 requires MEK inhibitor co-treatment for resistance reversal.
Conditions	In vitro and in vivo models of acquired resistance to sotorasib/adagrasib driven by secondary KRAS mutations

Why This Matters

This is the single most compelling procurement differentiator: RGT-018 enables research into single-agent SOS1 strategies for KRASG12C inhibitor-resistant tumors, a capability not matched by BI-3406 or BAY-293.

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source
• [2] Hofmann MH, Gmachl M, Ramharter J, et al. BI-3406, a Potent and Selective SOS1-KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discov. 2021;11(1):142-157. View Source

Broad-Spectrum Anti-Proliferative Activity Across KRAS-Driven Cancer Cell Lines

RGT-018 inhibited KRAS signaling and the proliferation of a broad spectrum of KRAS-driven cancer cells as a single agent in vitro [1]. The primary publication indicates activity against cell lines representing non-small cell lung cancer (NSCLC), colorectal cancer (CRC), and pancreatic cancer [1]. Further enhanced anti-proliferation activity was observed when RGT-018 was combined with MEK, KRASG12C, EGFR, or CDK4/6 inhibitors [1]. BI-3406 similarly inhibits growth of DLD-1, A549, NCI-H23, and NCI-H358 cells expressing mutant KRAS (IC50s = 16-52 nM) [2]. While individual cell line IC50 values for RGT-018 are not publicly enumerated, the breadth of combination partners (MEK, KRASG12C, EGFR, CDK4/6) surpasses what has been reported for BI-3406 (predominantly MEK inhibitor combinations) and BAY-293.

Cell Panel Activity

Reported

Broad-spectrum anti-proliferative activity in NSCLC, CRC, pancreatic cancer lines; synergy with 4 inhibitor classes

Cell-model endpoint review; combination matrix context

Individual cell-line IC50 values not publicly enumerated

Evidence Dimension	Anti-proliferative activity across KRAS-mutant cancer cell lines and combination potential
Target Compound Data	Broad-spectrum activity in KRAS-driven NSCLC, CRC, and pancreatic cancer cell lines; synergy with MEK, KRASG12C, EGFR, and CDK4/6 inhibitors
Comparator Or Baseline	BI-3406: IC50s of 16-52 nM in DLD-1, A549, NCI-H23, NCI-H358; synergy with MEK inhibitor trametinib. BAY-293: submicromolar antiproliferative effects in wild-type and KRASG12C-mutant lines (IC50 ~1-3 µM).
Quantified Difference	RGT-018 demonstrates the broadest combination partner profile (4 distinct target classes) among SOS1 inhibitors. BI-3406 cellular IC50s are numerically lower (16-52 nM), but the quantitative cellular IC50 values for RGT-018 are not publicly enumerated.
Conditions	In vitro cell proliferation assays across a panel of KRAS-mutant cancer cell lines; combination matrix experiments

Why This Matters

For programs exploring rational combination strategies, RGT-018's validated synergy with four mechanistically distinct inhibitor classes provides the most versatile tool compound for preclinical combination studies.

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source
• [2] Chemical Probes Portal. BI-3406 Probe Report: cellular IC50 values. View Source

Optimal Application Scenarios for RGT-018 in KRAS-Driven Cancer Research

Evaluating SOS1 Inhibition as a Strategy to Overcome Acquired KRASG12C Inhibitor Resistance

RGT-018 is uniquely suited for research programs investigating resistance to sotorasib and adagrasib. Its demonstrated ability to overcome resistance caused by clinically acquired secondary KRAS mutations as a single agent [1] makes it the only SOS1 inhibitor with published evidence for this application. Researchers studying the evolution of resistance under KRASG12C inhibitor pressure should prioritize RGT-018.

Preclinical Combination Therapy Studies with MEK, KRASG12C, EGFR, or CDK4/6 Inhibitors

RGT-018's validated synergy with four distinct inhibitor classes [1] makes it the most versatile SOS1 inhibitor for rational combination studies. Programs exploring vertical pathway blockade (SOS1 + MEK), co-targeting strategies (SOS1 + KRASG12C), or broader network disruption (SOS1 + EGFR or CDK4/6) will find RGT-018 the optimal chemical probe.

In Vivo Pharmacology Studies Requiring Orally Bioavailable SOS1 Inhibition with Tumor Regression Endpoints

For in vivo xenograft studies, RGT-018 provides oral bioavailability with demonstrated tumor regression in combination settings [1]. Unlike BAY-293, which lacks comprehensive in vivo efficacy data [2], RGT-018 enables both single-agent and combination pharmacodynamic and efficacy assessments in KRAS-driven lung, pancreatic, and colorectal cancer models.

Pan-KRAS Strategy Development Across Multiple KRAS Mutation Subtypes

RGT-018's broad-spectrum activity across KRAS-driven cancer cell lines representing NSCLC, CRC, and pancreatic cancer [1] supports pan-KRAS research programs. For studies requiring activity across G12C, G12D, G12V, G13D, and other KRAS mutations without the need for mutation-specific inhibitors, RGT-018 offers a single-agent solution for SOS1-targeted interventions.

Application

Selection Property

Validation Focus

KRASG12C inhibitor resistance research

Single-agent resistance-overcome context

Resistance model endpoint review

Preclinical combination therapy studies

Multi-class inhibitor synergy profile

Combination matrix validation

Oral in vivo pharmacology

Oral bioavailability and tumor regression endpoints

Xenograft model-response interpretation

Pan-KRAS mutation subtype studies

Broad-spectrum cell panel activity

Cell-model endpoint review across KRAS genotypes

• [1] Xiao F, Wang K, Wang X, et al. Discovery of RGT-018: A Potent, Selective, and Orally Bioavailable SOS1 Inhibitor for KRAS-Driven Cancers. Mol Cancer Ther. 2024;23(12):1703. View Source
• [2] Hillig RC, Sautier B, Schroeder J, et al. Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS-SOS1 interaction. Proc Natl Acad Sci U S A. 2019;116(7):2551-2560. View Source